Cas no 1212401-55-2 ((1S)-1-(4-hexylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-hexylphenyl)ethan-1-amine
• CAS No: 1212401-55-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• MDL: MFCD06762138
• CID: 5216091
• Update Time: 2025-06-13

(1S)-1-(4-hexylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-Hexylphenyl)ethan-1-amine
• (S)-1-(4-Hexylphenyl)ethan-1-amine
• Benzenemethanamine, 4-hexyl-α-methyl-, (αS)-
• (1S)-1-(4-hexylphenyl)ethan-1-amine

• MDL： MFCD06762138
• Inchi： 1S/C14H23N/c1-3-4-5-6-7-13-8-10-14(11-9-13)12(2)15/h8-12H,3-7,15H2,1-2H3/t12-/m0/s1
• InChI Key： CIHXLHDRIVXUKS-LBPRGKRZSA-N
• SMILES： N[C@@H](C)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 147
• XLogP3: 4.1
• Topological Polar Surface Area: 26

Additional information on (1S)-1-(4-hexylphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(4-hexylphenyl)ethan-1-amine (CAS No. 1212401-55-2)

(1S)-1-(4-hexylphenyl)ethan-1-amine, with the CAS number 1212401-55-2, is a chiral compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its chiral center and the presence of a hexyl-substituted phenyl group, which imparts distinct physical and chemical properties.

The molecular formula of (1S)-1-(4-hexylphenyl)ethan-1-amine is C₁₃H₂₃N, and its molecular weight is approximately 193.33 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around -50°C, and the boiling point is approximately 260°C at standard pressure.

In terms of its chemical properties, (1S)-1-(4-hexylphenyl)ethan-1-amine is a primary amine, which means it can participate in a wide range of chemical reactions. These include nucleophilic substitution reactions, condensation reactions, and the formation of amides and imines. The presence of the chiral center also makes it an important building block for the synthesis of enantiopure compounds, which are crucial in pharmaceutical research for developing drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of (1S)-1-(4-hexylphenyl)ethan-1-amine in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory properties. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting their potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another area of interest is the use of (1S)-1-(4-hexylphenyl)ethan-1-amine in materials science. A study published in Advanced Materials in 2022 demonstrated that this compound can be used as a chiral dopant to create optically active polymers with enhanced mechanical properties. These polymers have potential applications in the development of advanced optical devices and sensors.

In the field of organic synthesis, (1S)-1-(4-hexylphenyl)ethan-1-amine has been utilized as a chiral auxiliary to control stereochemistry during the synthesis of complex molecules. A notable example is its use in the asymmetric synthesis of natural products with high enantioselectivity. This approach has been particularly useful in the pharmaceutical industry for producing drugs with specific enantiomers, thereby improving their therapeutic profiles.

The safety profile of (1S)-1-(4-hexylphenyl)ethan-1-amine has also been extensively studied. According to safety data sheets (SDS), this compound is generally considered to be non-toxic at low concentrations but should be handled with care to avoid prolonged skin contact or inhalation. It is important to store it in a well-ventilated area away from sources of heat or ignition.

In conclusion, (1S)-1-(4-hexylphenyl)ethan-1-amine (CAS No. 1212401-55-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and chiral properties make it an invaluable tool for researchers aiming to develop new therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.